Cas no 1316227-53-8 ((4-Methylpiperazin-1-yl)(1,4-oxazepan-6-yl)methanone)

• Product Name: (4-Methylpiperazin-1-yl)(1,4-oxazepan-6-yl)methanone
• CAS No: 1316227-53-8
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 4694353
• Update Time: 2025-05-23

(4-Methylpiperazin-1-yl)(1,4-oxazepan-6-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methylpiperazin-1-yl)(1,4-oxazepan-6-yl)methanone
• 6-(4-methylpiperazine-1-carbonyl)-1,4-oxazepane
• (4-Methyl-piperazin-1-yl)-[1,4]oxazepan-6-yl-methanone

• Inchi： 1S/C11H21N3O2/c1-13-3-5-14(6-4-13)11(15)10-8-12-2-7-16-9-10/h10,12H,2-9H2,1H3
• InChI Key： DBNCUASLYXOQGY-UHFFFAOYSA-N
• SMILES： O1CCNCC(C1)C(N1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 44.8

Additional information on (4-Methylpiperazin-1-yl)(1,4-oxazepan-6-yl)methanone

Introduction to (4-Methylpiperazin-1-yl)(1,4-Oxazepan-6-yl)methanone (CAS No. 1316227-53-8)

The compound (4-Methylpiperazin-1-yl)(1,4-Oxazepan-6-yl)methanone, identified by the CAS registry number 1316227-53-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural properties and diverse functionalities. The molecule consists of two key heterocyclic rings: a piperazine derivative and an oxazepane ring, connected via a methanone group. This combination endows the compound with intriguing chemical properties and opens up avenues for its application in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex heterocyclic compounds like (4-Methylpiperazin-1-yl)(1,4-Oxazepan-6-yl)methanone. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These techniques not only enhance the yield but also improve the purity of the compound, making it more suitable for high-end applications.

The structural uniqueness of this compound lies in its dual heterocyclic framework. The piperazine ring, substituted with a methyl group at position 4, contributes to the molecule's stability and reactivity. Meanwhile, the oxazepane ring, with its six-membered structure containing one oxygen atom, introduces additional electronic complexity. The methanone group acts as a bridge between these two rings, facilitating interactions that can be exploited in various chemical reactions.

One of the most promising areas of application for (4-Methylpiperazin-1-yl)(1,4-Oxazepan-6-yl)methanone is in drug discovery. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific biological receptors. Recent studies have shown that this compound exhibits potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases such as hypertension and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in supramolecular chemistry. Researchers have explored its use as a building block for constructing self-assembled nanostructures, which could find applications in sensors and drug delivery systems.

The synthesis of (4-Methylpiperazin-1-yl)(1,4-Oxazepan-6-yl)methanone involves a multi-step process that requires careful optimization. Key steps include the formation of the piperazine derivative through alkylation or substitution reactions and the construction of the oxazepane ring via cyclization techniques. The final coupling step involves the formation of the methanone bridge using appropriate carbonylating agents under controlled conditions.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have revealed that it exhibits fluorescence under certain conditions, which could be harnessed for applications in bioimaging and sensing technologies. This property adds another layer of functionality to the compound, further enhancing its versatility.

In terms of environmental impact, efforts are being made to develop sustainable synthesis routes for this compound. Green chemistry principles are being integrated into its production process to minimize waste and reduce energy consumption. These initiatives align with global trends toward more eco-friendly chemical manufacturing practices.

In conclusion, (4-Methylpiperazin-1-yll)(1,4-Oxazepan-6-yll)methanone (CAS No. 1316227